Cas no 93071-81-9 ((2-fluoro-3-methoxyphenyl)methanamine)

(2-fluoro-3-methoxyphenyl)methanamine structure
93071-81-9 structure
Product Name:(2-fluoro-3-methoxyphenyl)methanamine
CAS No:93071-81-9
MF:C8H10FNO
MW:155.169505596161
MDL:MFCD11045854
CID:1011984
PubChem ID:55265081
Update Time:2024-10-26

(2-fluoro-3-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (2-fluoro-3-methoxyphenyl)methanamine
    • SCHEMBL8926
    • 93071-81-9
    • 2-Fluoro-3-methoxybenzenemethanamine
    • 2-Fluoro-3-methoxy-benzylamine
    • 2-fluoro-3-methoxybenzylamine
    • Benzenemethanamine, 2-fluoro-3-methoxy-
    • CS-0091517
    • SB40021
    • AKOS006308111
    • 1-(2-Fluoro-3-methoxyphenyl)methanamine
    • QHYXUBYSAOZUJF-UHFFFAOYSA-N
    • MFCD11045854
    • D75152
    • DTXSID401291092
    • PS-11693
    • EN300-260114
    • 2-Fluoro-3-methoxybenzenemethanamine (ACI)
    • DB-261019
    • MDL: MFCD11045854
    • Inchi: 1S/C8H10FNO/c1-11-7-4-2-3-6(5-10)8(7)9/h2-4H,5,10H2,1H3
    • InChI Key: QHYXUBYSAOZUJF-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=CC=1CN)OC

Computed Properties

  • Exact Mass: 155.074642105g/mol
  • Monoisotopic Mass: 155.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 237.4±25.0 °C at 760 mmHg
  • Flash Point: 97.4±23.2 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2-fluoro-3-methoxyphenyl)methanamine Security Information

(2-fluoro-3-methoxyphenyl)methanamine Pricemore >>

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(2-fluoro-3-methoxyphenyl)methanamine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  2 h, rt
Reference
Prepared quinazolin-4(3H)-one derivatives and their use as PI3 kinase inhibitors
, Taiwan, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  2 h, rt
Reference
Imidazopyridines as plasma kallikrein inhibitors and uses and preparation thereof
, United States, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride ,  Hydrochloric acid Catalysts: Palladium Solvents: Ethanol ,  Water ;  2 h, rt
1.2 Reagents: Hydrogen ;  3 h, 1 atm, rt
Reference
Preparation of benzothiazole carboxamides as agrochemical fungicides
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride ,  Hydrochloric acid Catalysts: Palladium Solvents: Ethanol ,  Water ;  2 h, rt
1.2 Reagents: Hydrogen ;  3 h, rt
Reference
Preparation of amide compounds for controlling plant diseases
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  2 h, rt
Reference
Preparation of pyrazolopyrimidine compounds as phosphoinositide 3-kinase (PI3 kinase) inhibitors
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride ,  Hydrochloric acid Catalysts: Palladium Solvents: Ethanol ,  Water ;  2 h, rt
1.2 Reagents: Hydrogen ;  3 h, 1 atm, rt
Reference
N-Benzylpyrazolecarboxamides, plant pest control agents containing them, and control of plant pests using them
, Japan, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride ,  Hydrochloric acid Catalysts: Palladium Solvents: Ethanol ,  Water ;  2 h, rt
1.2 Reagents: Hydrogen ;  3 h, 1 atm, rt
Reference
Preparation of benzothiazolecarboxamides as agrochemical fungicides.
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride ,  Hydrochloric acid Catalysts: Palladium Solvents: Ethanol ,  Water ;  2 h, rt
1.2 Reagents: Hydrogen ;  3 h, 1 atm, rt
Reference
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Production Method 9

Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride ,  Hydrochloric acid Catalysts: Palladium Solvents: Ethanol ,  Water ;  2 h, rt
1.2 Reagents: Hydrogen ;  3 h, 1 atm, rt
Reference
Preparation of naphthyridinecarboxamides for plant disease control
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride ,  Hydrochloric acid Catalysts: Palladium Solvents: Ethanol ,  Water ;  2 h, rt
1.2 Reagents: Hydrogen ;  3 h, 1 atm, rt
Reference
Preparation of naphthyridinecarboxamide derivatives for plant disease control
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride ,  Hydrochloric acid Catalysts: Palladium Solvents: Ethanol ,  Water ;  5 h, rt
Reference
N-benzyl quinoline-6-carboxamide compounds for controlling plant disease
, World Intellectual Property Organization, , ,

(2-fluoro-3-methoxyphenyl)methanamine Raw materials

(2-fluoro-3-methoxyphenyl)methanamine Preparation Products

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